Cas no 82682-33-5 (POLY-DL-ORNITHINE HYDROBROMIDE)

• Product Name: POLY-DL-ORNITHINE HYDROBROMIDE
• CAS No: 82682-33-5
• MF: C₅H₁₂N₂O₂
• MW: 132.160981178284
• MDL: MFCD00166384
• CID: 826843
• PubChem ID: 24898960
• Update Time: 2025-06-08

POLY-DL-ORNITHINE HYDROBROMIDE Chemical and Physical Properties

Names and Identifiers

• POLY-DL-ORNITHINE HYDROBROMIDE
• poly-dl-ornithine hydrobromide*mol wt 15000-30000
• POLY-DL-ORNITHINE HYDROBROMIDE MOL WT*30 00-15000
• POLY-DL-ORNITHINE HYDROBROMIDE MOL. WT. >50000
• DL-Ornithine homopolymer hydrobromide

• MDL： MFCD00166384
• Inchi： 1S/C5H12N2O2/c6-3-1-2-4(7)5(8)9/h4H,1-3,6-7H2,(H,8,9)
• InChI Key： AHLPHDHHMVZTML-UHFFFAOYSA-N
• SMILES： C(N)(CCCN)C(=O)O

POLY-DL-ORNITHINE HYDROBROMIDE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on POLY-DL-ORNITHINE HYDROBROMIDE

POLY-DL-ORNITHINE HYDROBROMIDE (CAS No. 82682-33-5): A Comprehensive Overview

POLY-DL-ORNITHINE HYDROBROMIDE (CAS No. 82682-33-5) is a versatile polycationic polymer that has gained significant attention in the fields of biotechnology, pharmaceuticals, and materials science. This compound is composed of repeating units of DL-ornithine, a non-proteinogenic amino acid, and is typically synthesized in the form of its hydrobromide salt. The unique properties of POLY-DL-ORNITHINE HYDROBROMIDE make it an invaluable tool in various applications, including cell culture, gene delivery, and biomaterials development.

The structure of POLY-DL-ORNITHINE HYDROBROMIDE is characterized by its high positive charge density, which allows it to interact strongly with negatively charged biomolecules such as DNA, RNA, and cell membranes. This property has been exploited in numerous studies to enhance the efficiency of gene delivery vectors and to improve the adhesion and proliferation of cells on surfaces. Recent research has also highlighted the potential of POLY-DL-ORNITHINE HYDROBROMIDE in tissue engineering and regenerative medicine, where its ability to promote cell attachment and differentiation is crucial.

In the context of cell culture, POLY-DL-ORNITHINE HYDROBROMIDE is widely used as a coating agent for tissue culture dishes and other substrates. The positive charges on the polymer attract and immobilize extracellular matrix proteins, creating a more favorable environment for cell adhesion and growth. This application has been particularly useful in the study of primary cells and stem cells, which often require specialized conditions to maintain their viability and functionality. Studies have shown that POLY-DL-ORNITHINE HYDROBROMIDE-coated surfaces can significantly enhance the attachment and spreading of various cell types, including neurons, fibroblasts, and endothelial cells.

Beyond its role in cell culture, POLY-DL-ORNITHINE HYDROBROMIDE has also been explored for its potential in gene delivery systems. The high positive charge density of the polymer allows it to form stable complexes with negatively charged nucleic acids, facilitating their uptake by target cells. This property has been leveraged in both non-viral and viral gene delivery strategies. For instance, POLY-DL-ORNITHINE HYDROBROMIDE-based nanoparticles have been shown to efficiently deliver plasmid DNA into mammalian cells with minimal cytotoxicity. Additionally, the polymer can be used to modify viral vectors, enhancing their transfection efficiency and reducing immunogenicity.

In the realm of biomaterials development, POLY-DL-ORNITHINE HYDROBROMIDE has been investigated for its ability to promote tissue regeneration. When incorporated into hydrogels or other scaffold materials, the polymer can enhance the adhesion and proliferation of cells within the scaffold, promoting tissue growth and repair. This application has significant implications for regenerative medicine, where the development of functional tissues and organs is a major goal. Recent studies have demonstrated that POLY-DL-ORNITHINE HYDROBROMIDE-modified scaffolds can support the differentiation of stem cells into specific lineages, such as osteoblasts or chondrocytes.

The safety profile of POLY-DL-ORNITHINE HYDROBROMIDE is another important consideration for its use in biomedical applications. Extensive toxicity studies have shown that the polymer is generally well-tolerated by cells at appropriate concentrations. However, as with any biomaterial or therapeutic agent, careful optimization of dose and formulation is essential to ensure optimal performance without adverse effects. Researchers have also explored strategies to further enhance the biocompatibility of POLY-DL-ORNITHINE HYDROBROMIDE, such as surface modification with biocompatible polymers or conjugation with targeting ligands.

In conclusion, POLY-DL-ORNITHINE HYDROBROMIDE (CAS No. 82682-33-5) is a multifunctional polycationic polymer with a wide range of applications in biotechnology, pharmaceuticals, and materials science. Its unique properties make it an invaluable tool for enhancing cell adhesion and proliferation, improving gene delivery efficiency, and promoting tissue regeneration. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern biomedical research.